Cas no 1544494-67-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1544494-67-8
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5833425
• PubChem ID: 83914003
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 4-AMINOTETRAHYDRO-2H-PYRAN-2-CARBOXYLIC ACID
• SCHEMBL24517325
• EN300-741819
• AT30234
• 4-aminooxane-2-carboxylic acid
• 1544494-67-8
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C6H11NO3/c7-4-1-2-10-5(3-4)6(8)9/h4-5H,1-3,7H2,(H,8,9)
• InChI Key： MCTHDVKLSBCBKO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C(=O)O)N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 308.4±42.0 °C(Predicted)
• pka: 3.30±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No 1544494-67-8 and Its Applications in Modern Research

The compound identified by CAS No 1544494-67-8, currently labeled as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in contemporary chemical and pharmaceutical research. Despite its provisional nomenclature, this molecule has garnered attention due to its potential applications in drug discovery, material science, and biotechnology. Researchers are increasingly focusing on its unique structural properties, which may contribute to breakthroughs in targeted therapies and advanced materials. The absence of an official INDEX NAME underscores the novelty of this compound, making it a subject of ongoing investigation.

One of the most compelling aspects of CAS No 1544494-67-8 is its potential role in addressing current challenges in precision medicine. With the rise of personalized healthcare, scientists are exploring how this compound could be tailored to interact with specific biological pathways. Its molecular framework suggests compatibility with enzyme inhibition and receptor modulation, key mechanisms in treating complex diseases. This aligns with trending searches such as "next-generation therapeutics" and "small molecule drug design," reflecting widespread curiosity about innovative treatments.

In the realm of material science, INDEX NAME NOT YET ASSIGNED is being studied for its possible use in smart materials and nanotechnology. Its stability under varying conditions makes it a candidate for applications like self-healing polymers or conductive coatings. These areas resonate with popular queries like "advanced materials for sustainability" and "nanotech innovations," highlighting its relevance to eco-friendly technological advancements. The compound’s versatility could position it as a cornerstone in developing next-gen industrial solutions.

From a synthetic chemistry perspective, the exploration of CAS No 1544494-67-8 involves optimizing scalable synthesis routes and green chemistry principles. Laboratories are investigating catalytic methods to produce this compound efficiently, minimizing waste—a topic frequently searched as "sustainable chemical synthesis." Such efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing, making this research both timely and impactful.

Despite its promise, the lack of a standardized INDEX NAME poses challenges for literature indexing and cross-disciplinary collaboration. However, this also presents an opportunity for researchers to contribute to its classification and nomenclature. Discussions around "chemical database standardization" and "molecular identification" often highlight the need for clear naming conventions, further emphasizing the importance of this compound’s eventual designation.

In conclusion, CAS No 1544494-67-8 (INDEX NAME NOT YET ASSIGNED) exemplifies the dynamic nature of modern scientific inquiry. Its potential spans healthcare, materials, and sustainability—topics dominating academic and public discourse. As studies progress, this compound may transition from a cryptic identifier to a recognized innovator in its field, answering today’s most pressing scientific questions.